4-fluoro-2-methyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H17FN4O2S/c1-12-8-14(18)5-6-17(12)25(23,24)20-11-15-9-16(21-22(15)2)13-4-3-7-19-10-13/h3-10,20H,11H2,1-2H3
• InChI Key: AJCGOFJAZOKXAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC2=CC(=NN2C)C3=CN=CC=C3
• Molecular Formula: C17H17FN4O2S
• Molecular Weight: 360.4 g/mol

Description

4-fluoro-2-methyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H17FN4O2S and its molecular weight is 360.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity Studies

A range of studies have focused on synthesizing benzenesulfonamide derivatives and evaluating their bioactivity. For instance, Gul et al. (2016) synthesized new benzenesulfonamide derivatives to investigate their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. The study found that derivatives with certain substitutions exhibited interesting cytotoxic activities, which could be crucial for anti-tumor activity studies, while also strongly inhibiting human cytosolic isoforms hCA I and II (Gul et al., 2016).

Antidiabetic Agents

Faidallah et al. (2016) prepared fluorinated pyrazoles, benzenesulfonylurea, and thiourea derivatives as hypoglycemic agents. Preliminary screening of these compounds revealed significant antidiabetic activity, suggesting their potential as leads for future drug discovery (Faidallah et al., 2016).

Inhibitory Properties and Anti-inflammatory Activity

Another line of research by Pal et al. (2003) involved synthesizing 1,5-diarylpyrazoles with a substituted benzenesulfonamide moiety to evaluate their cyclooxygenase inhibitory activities. This study identified compounds with selective COX-2 inhibition, suggesting a potential pathway for the development of new anti-inflammatory drugs (Pal et al., 2003).

Fluorometric Sensing for Metal Ions

Bozkurt and Gul (2018) reported the use of a pyrazoline derivative for metal ion selectivity based on fluorometric detection. This compound demonstrated significant sensitivity to Hg2+ ions, highlighting its potential as a selective fluorometric "turn-off" sensor for detecting mercury ions in various mediums (Bozkurt & Gul, 2018).

Antimicrobial Agents

Research into the antimicrobial potential of benzenesulfonamide derivatives has also been a significant area of exploration. Abbas et al. (2017) synthesized new sulfonamide derivatives and evaluated their antimicrobial efficacy, identifying compounds with promising antibacterial and antifungal potency, which could serve as a basis for the development of new antimicrobials (Abbas et al., 2017).